Cas no 2228156-63-4 (α-(Fluoromethyl)-4-hydroxy-2-methoxybenzenemethanol)

• Product Name: α-(Fluoromethyl)-4-hydroxy-2-methoxybenzenemethanol
• CAS No: 2228156-63-4
• MF: C₉H₁₁FO₃
• MW: 186.180246591568
• CID: 6359169
• PubChem ID: 165614934
• Update Time: 2025-09-27

α-(Fluoromethyl)-4-hydroxy-2-methoxybenzenemethanol Chemical and Physical Properties

Names and Identifiers

• α-(Fluoromethyl)-4-hydroxy-2-methoxybenzenemethanol
• 4-(2-fluoro-1-hydroxyethyl)-3-methoxyphenol
• EN300-1802739
• 2228156-63-4

• Inchi： 1S/C9H11FO3/c1-13-9-4-6(11)2-3-7(9)8(12)5-10/h2-4,8,11-12H,5H2,1H3
• InChI Key： MMHPXZXBNXXGML-UHFFFAOYSA-N
• SMILES： C(C1C=CC(=CC=1OC)O)(O)CF

Computed Properties

• Exact Mass: 186.06922237g/mol
• Monoisotopic Mass: 186.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.7Ų

Additional information on α-(Fluoromethyl)-4-hydroxy-2-methoxybenzenemethanol

Introduction to α-(Fluoromethyl)-4-hydroxy-2-methoxybenzenemethanol (CAS No. 2228156-63-4)

α-(Fluoromethyl)-4-hydroxy-2-methoxybenzenemethanol (CAS No. 2228156-63-4) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and drug discovery. This compound is characterized by its fluoromethyl and methoxy substituents, which confer it with distinct physicochemical properties and biological activities.

The chemical structure of α-(Fluoromethyl)-4-hydroxy-2-methoxybenzenemethanol consists of a benzene ring with a hydroxyl group at the 4-position, a methoxy group at the 2-position, and a fluoromethyl group attached to the alpha carbon of the benzenemethanol moiety. These functional groups play crucial roles in determining the compound's reactivity, solubility, and biological interactions.

In terms of its physicochemical properties, α-(Fluoromethyl)-4-hydroxy-2-methoxybenzenemethanol exhibits moderate solubility in polar solvents such as water and ethanol. The presence of the hydroxyl and methoxy groups enhances its polarity, while the fluoromethyl group introduces additional electronic effects that can influence its reactivity and stability. These properties make it an attractive candidate for various chemical reactions and biological assays.

Recent research has focused on the potential biological activities of α-(Fluoromethyl)-4-hydroxy-2-methoxybenzenemethanol. Studies have shown that this compound possesses antioxidant properties, which can be attributed to the presence of the hydroxyl group on the benzene ring. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, cardiovascular disorders, and neurodegenerative conditions.

Beyond its antioxidant properties, α-(Fluoromethyl)-4-hydroxy-2-methoxybenzenemethanol has also been investigated for its potential anti-inflammatory effects. Inflammatory responses are a common feature of many diseases, and compounds that can modulate these responses are of great interest in drug development. Preliminary studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent.

The unique combination of functional groups in α-(Fluoromethyl)-4-hydroxy-2-methoxybenzenemethanol also makes it a valuable tool for studying enzyme inhibition. Enzyme inhibitors are essential in understanding biological pathways and developing therapeutic agents. Research has shown that this compound can selectively inhibit certain enzymes involved in metabolic pathways, making it a useful probe for investigating enzyme function and regulation.

In addition to its potential therapeutic applications, α-(Fluoromethyl)-4-hydroxy-2-methoxybenzenemethanol has been explored for its use in chemical synthesis. The presence of multiple reactive functional groups provides opportunities for derivatization and modification, allowing chemists to create a wide range of derivatives with tailored properties. These derivatives can be further evaluated for their biological activities or used as intermediates in the synthesis of more complex molecules.

The safety profile of α-(Fluoromethyl)-4-hydroxy-2-methoxybenzenemethanol is another important consideration. While detailed toxicological studies are still ongoing, preliminary data suggest that this compound is relatively safe at low concentrations. However, as with any new chemical entity, comprehensive safety assessments are necessary to ensure its safe use in both research and potential therapeutic applications.

In conclusion, α-(Fluoromethyl)-4-hydroxy-2-methoxybenzenemethanol (CAS No. 2228156-63-4) is a versatile compound with promising applications in medicinal chemistry and drug discovery. Its unique chemical structure confers it with distinct physicochemical properties and biological activities, making it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing our understanding of biological processes and developing new therapeutic strategies.